1-(2,3-dimethylphenyl)-4-[2-(2-methoxyphenoxy)propanoyl]piperazine

• IUPAC Name: 1-[4-(2,3-dimethylphenyl)piperazin-1-yl]-2-(2-methoxyphenoxy)propan-1-one
• InChI: InChI=1S/C22H28N2O3/c1-16-8-7-9-19(17(16)2)23-12-14-24(15-13-23)22(25)18(3)27-21-11-6-5-10-20(21)26-4/h5-11,18H,12-15H2,1-4H3
• InChI Key: PWFUNTHZBWELHR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)C(=O)C(C)OC3=CC=CC=C3OC)C
• Molecular Formula: C22H28N2O3
• Molecular Weight: 368.5 g/mol

Description

1-(2,3-dimethylphenyl)-4-[2-(2-methoxyphenoxy)propanoyl]piperazine, also known as DMPP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DMPP belongs to the class of piperazine derivatives that have been extensively studied for their pharmacological properties.

Mechanism of Action

1-(2,3-dimethylphenyl)-4-[2-(2-methoxyphenoxy)propanoyl]piperazine exerts its pharmacological effects through its interaction with dopamine D2 receptors and acetylcholinesterase. 1-(2,3-dimethylphenyl)-4-[2-(2-methoxyphenoxy)propanoyl]piperazine binds to dopamine D2 receptors and modulates their activity, leading to an increase in dopamine release. This increase in dopamine release has been shown to improve motor function and cognitive performance in animal models of neurological disorders. 1-(2,3-dimethylphenyl)-4-[2-(2-methoxyphenoxy)propanoyl]piperazine also inhibits acetylcholinesterase, leading to an increase in acetylcholine levels, which has been shown to improve memory and cognitive function.
Biochemical and Physiological Effects:
1-(2,3-dimethylphenyl)-4-[2-(2-methoxyphenoxy)propanoyl]piperazine has been shown to have a range of biochemical and physiological effects, including an increase in dopamine release, an inhibition of acetylcholinesterase, and an improvement in motor function and cognitive performance. 1-(2,3-dimethylphenyl)-4-[2-(2-methoxyphenoxy)propanoyl]piperazine has also been shown to have antioxidant properties, which may be beneficial in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One advantage of 1-(2,3-dimethylphenyl)-4-[2-(2-methoxyphenoxy)propanoyl]piperazine is its high affinity for dopamine D2 receptors, which makes it a useful tool for studying the role of dopamine in neurological disorders. 1-(2,3-dimethylphenyl)-4-[2-(2-methoxyphenoxy)propanoyl]piperazine is also relatively easy to synthesize and purify, which makes it a cost-effective compound for laboratory experiments. However, one limitation of 1-(2,3-dimethylphenyl)-4-[2-(2-methoxyphenoxy)propanoyl]piperazine is its potential toxicity, which may limit its use in in vivo experiments.

Future Directions

There are several future directions for the study of 1-(2,3-dimethylphenyl)-4-[2-(2-methoxyphenoxy)propanoyl]piperazine. One area of research is the development of 1-(2,3-dimethylphenyl)-4-[2-(2-methoxyphenoxy)propanoyl]piperazine analogs that have improved pharmacological properties, such as increased potency and selectivity for dopamine D2 receptors. Another area of research is the investigation of the neuroprotective effects of 1-(2,3-dimethylphenyl)-4-[2-(2-methoxyphenoxy)propanoyl]piperazine in animal models of neurodegenerative disorders. Finally, the potential use of 1-(2,3-dimethylphenyl)-4-[2-(2-methoxyphenoxy)propanoyl]piperazine as a therapeutic agent in humans warrants further investigation, particularly in the treatment of neurological disorders.

Scientific Research Applications

1-(2,3-dimethylphenyl)-4-[2-(2-methoxyphenoxy)propanoyl]piperazine has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. 1-(2,3-dimethylphenyl)-4-[2-(2-methoxyphenoxy)propanoyl]piperazine has been shown to have a high affinity for dopamine D2 receptors, which are involved in the regulation of motor function and cognition. 1-(2,3-dimethylphenyl)-4-[2-(2-methoxyphenoxy)propanoyl]piperazine has also been shown to have an inhibitory effect on acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine, a neurotransmitter that is important for learning and memory.